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Compound of Interest

Compound Name: Butyl nitrate

Cat. No.: B017951 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of butyl nitrate, a versatile chemical

compound with applications in organic synthesis and potential relevance to drug development

as a nitric oxide donor. This document details its chemical identity, physicochemical properties,

synthesis protocols, and its role in relevant biological signaling pathways.

Chemical Identification and Properties
Butyl nitrate, also known by its IUPAC name, is systematically referred to as butyl nitrate.[1]

It is registered under the CAS number 928-45-0.[1] This compound is a colorless oil and should

not be confused with the structurally similar butyl nitrite, which has different properties and

applications.[2]

Quantitative Physicochemical Data
The following table summarizes the key physical and chemical properties of n-butyl nitrate.
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Property Value Reference

CAS Number 928-45-0 [1]

IUPAC Name butyl nitrate [1]

Molecular Formula C4H9NO3 [1]

Molecular Weight 119.12 g/mol [1]

Appearance Colorless oil [2]

Density 1.0228 g/cm³

Boiling Point 136.05 °C

Melting Point -111.59 °C (estimate)

Vapor Pressure 8.3 mmHg [1]

Solubility in Water 774.3 mg/L (25 °C)

Refractive Index 1.4013

Spectroscopic Data
The structural identity of butyl nitrate can be confirmed through various spectroscopic

techniques.

Spectroscopy Data Reference

¹H NMR Available on PubChem [1]

¹³C NMR Available on PubChem [1]

IR Spectroscopy

Key vibrations associated with

the CONO2 group. Asymmetric

N-O stretching is

characteristic.

[3]

Mass Spectrometry
GC-MS data available on

PubChem
[1]
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Experimental Protocols: Synthesis of n-Butyl Nitrate
The primary method for the synthesis of n-butyl nitrate is the direct nitration of n-butanol. The

classical and most common approach involves the use of a nitrating mixture of concentrated

nitric acid and sulfuric acid.

Classical Synthesis via Mixed Acid Nitration
Principle: In the presence of a strong acid catalyst like sulfuric acid, nitric acid is protonated to

form the highly electrophilic nitronium ion (NO₂⁺). This ion is the active species that reacts with

n-butanol in an esterification reaction to yield n-butyl nitrate.

Reaction:

CH₃(CH₂)₃OH + HNO₃ --(H₂SO₄)--> CH₃(CH₂)₃ONO₂ + H₂O

Detailed Protocol:

Reagents and Equipment:

n-butanol

Concentrated nitric acid (70%)

Concentrated sulfuric acid (98%)

Ice-salt bath

Three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,

and a thermometer.

Separatory funnel

Sodium bicarbonate solution (5% aqueous)

Anhydrous magnesium sulfate

Distillation apparatus
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Procedure:

In the three-necked flask, place a precisely measured amount of n-butanol.

Cool the flask in an ice-salt bath to a temperature of 0-5 °C with continuous stirring.

Prepare the nitrating mixture by slowly adding concentrated sulfuric acid to an equal

volume of concentrated nitric acid in a separate beaker, keeping the mixture cooled in an

ice bath.

Slowly add the cold nitrating mixture to the stirred n-butanol via the dropping funnel,

ensuring the reaction temperature does not exceed 10 °C. The addition should be

dropwise to control the exothermic reaction.

After the addition is complete, continue stirring the mixture in the ice bath for an additional

1-2 hours.

Carefully pour the reaction mixture onto crushed ice.

Transfer the mixture to a separatory funnel. The upper layer, containing the crude butyl
nitrate, is separated.

Wash the organic layer sequentially with cold water, 5% sodium bicarbonate solution (to

neutralize any remaining acid), and finally with water again until the washings are neutral.

Dry the crude butyl nitrate over anhydrous magnesium sulfate.

Purify the product by vacuum distillation.

Safety Precautions: This reaction is highly exothermic and involves corrosive and strong

oxidizing agents. It should be performed in a well-ventilated fume hood with appropriate

personal protective equipment (gloves, safety goggles, lab coat). The temperature must be

carefully controlled to prevent runaway reactions and the formation of explosive byproducts.

Biological Significance: Nitric Oxide Signaling
Pathway
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As an organic nitrate, butyl nitrate can act as a nitric oxide (NO) donor. NO is a critical

signaling molecule in numerous physiological and pathological processes, including

vasodilation, neurotransmission, and the immune response. The primary receptor for NO is

soluble guanylyl cyclase (sGC).

The binding of NO to the heme moiety of sGC activates the enzyme, which then catalyzes the

conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). The

subsequent increase in intracellular cGMP concentration activates cGMP-dependent protein

kinase (PKG), which in turn phosphorylates various downstream targets, leading to a cellular

response such as smooth muscle relaxation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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